69-44-3

Amodiaquine hydrochloride

In Stock

• CAS RN:
• 69-44-3

• Formula:
• C20H28Cl3N3O3

• InChI:
• InChI=1S/C20H22ClN3O.2ClH/c1-3-24(4-2)13-14-11-16(6-8-20(14)25)23-18-9-10-22-19-12-15(21)5-7-17(18)19;;/h5-12,25H,3-4,13H2,1-2H3,(H,22,23);2*1H

• InChIKey:
• ROEBJVHPINPMKL-UHFFFAOYSA-N

• Amodiaquine Hydrochloride is the hydrochloride salt of amodiaquine, an orally active 4-aminoquinoline derivative with antimalarial and anti-inflammatory properties. Similar in structure and activity to chloroquine, amodiaquine is effective against some chloroquine-resistant strains, particularly Plasmodium falciparum, the most deadly malaria parasite. Although the mechanism of plasmodicidal action has not been fully elucidated, like other quinoline derivatives, amodiaquine likely is able to inhibit heme polymerase activity in the body. This results in accumulation of free heme, which is toxic to the parasites.
  Amodiaquine hydrochloride is a hydrochloride. It has a role as an anticoronaviral agent. It contains an amodiaquine.
  A 4-aminoquinoline compound with anti-inflammatory properties.

5-Methyl-2,3-dihydro-1-benzofuran-3-amine hydrochloride

In Stock

• CAS RN:
• 669-44-3

• Formula:
• C9H12ClNO

• InChI:
• InChI=1S/C9H11NO.ClH/c1-6-2-3-9-7(4-6)8(10)5-11-9;/h2-4,8H,5,10H2,1H3;1H

• InChIKey:
• BFNJYWVYKODUKQ-UHFFFAOYSA-N

• 5-Methyl-2,3-dihydro-1-benzofuran-3-amine hydrochloride is a useful research compound. Its molecular formula is C9H12ClNO and its molecular weight is 185.65. The purity is usually 95%.

[1,3]Dioxolo[4,5-g]isoquinoline

Usually In Stock

• CAS RN:
• 269-44-3

• Formula:
• C10H7NO2

• InChI:
• InChI=1S/C10H7NO2/c1-2-11-5-8-4-10-9(3-7(1)8)12-6-13-10/h1-5H,6H2

• InChIKey:
• DWFDGERFICTFQW-UHFFFAOYSA-N

• [1,3]Dioxolo[4,5-g]isoquinoline is a natural product found in Fumaria indica with data available.

2-Methoxy-4-[(methylsulfonyl)amino]benzoic acid

Usually In Stock

• CAS RN:
• 89469-44-3

• Formula:
• C9H11NO5S

• InChI:
• InChI=1S/C9H11NO5S/c1-15-8-5-6(10-16(2,13)14)3-4-7(8)9(11)12/h3-5,10H,1-2H3,(H,11,12)

• InChIKey:
• AKHVPZOYHZAQQC-UHFFFAOYSA-N

• 2-Methoxy-4-[(methylsulfonyl)amino]benzoic acid is a useful research compound. Its molecular formula is C9H11NO5S and its molecular weight is 245.25 g/mol. The purity is usually 95%.

Sodium usnate

Usually In Stock

• CAS RN:
• 34769-44-3

• Formula:
• C18H16NaO7+

• InChI:
• InChI=1S/C18H16O7.Na/c1-6-14(22)12(8(3)20)16-13(15(6)23)18(4)10(25-16)5-9(21)11(7(2)19)17(18)24;/h5,11,22-23H,1-4H3;/q;+1

• InChIKey:
• MKLQPOLHKMNWKN-UHFFFAOYSA-N

• Sodium usnate, also known as Sodium usnate, is a useful research compound. Its molecular formula is C18H16NaO7+ and its molecular weight is 367.3 g/mol. The purity is usually 95%.

Di-(5-hexenyl)phthalate

• CAS RN:
• 92569-44-3

• Formula:
• C20H26O4

• InChI:
• InChI=1S/C20H26O4/c1-3-5-7-11-15-23-19(21)17-13-9-10-14-18(17)20(22)24-16-12-8-6-4-2/h3-4,9-10,13-14H,1-2,5-8,11-12,15-16H2

• InChIKey:
• KOYDWJZEZNHARE-UHFFFAOYSA-N

• Di-(5-hexenyl)phthalate, also known as Di-(5-hexenyl)phthalate, is a useful research compound. Its molecular formula is C20H26O4 and its molecular weight is 330.4 g/mol. The purity is usually 95%.

6-Epi-8-O-acetylharpagide

In Stock

• CAS RN:
• 97169-44-3

• Formula:
• C17H26O11

• InChI:
• InChI=1S/C17H26O11/c1-7(19)28-16(2)5-9(20)17(24)3-4-25-15(13(16)17)27-14-12(23)11(22)10(21)8(6-18)26-14/h3-4,8-15,18,20-24H,5-6H2,1-2H3

• 6-Epi-8-O-acetylharpagide is a natural product found in Otostegia fruticosa, Scrophularia deserti, and other organisms with data available.

Hydroxypropyl Chitosan

In Stock

• CAS RN:
• 84069-44-3

• Formula:
• C51H101N3O24

• InChI:
• InChI=1S/C51H101N3O24/c1-26(55)12-52-40-47(71-20-34(9)63)44(38(24-67-16-30(5)59)74-49(40)73-22-36(11)65)77-51-42(54-14-28(3)57)48(72-21-35(10)64)45(39(76-51)25-68-17-31(6)60)78-50-41(53-13-27(2)56)46(70-19-33(8)62)43(69-18-32(7)61)37(75-50)23-66-15-29(4)58/h26-65H,12-25H2,1-11H3

• InChIKey:
• DLGSBBASGAIJDP-UHFFFAOYSA-N

• Hydroxypropyl Chitosan is an antibacterial used to make organic rectorite-based nanofibrous mats with bacterial inhibition. Hydroxypropyl Chitosanhas been shown to exhibit inhibitory effects on the levels of Fe, Zn and Ca in liver, heart, lung, spleen, kidney and femur at high dosages in mice.
  
  

N,N-Dibutyl-4-ethenylaniline

In Stock

• CAS RN:
• 160469-44-3

• Formula:
• C16H25N

• InChI:
• InChI=1S/C16H25N/c1-4-7-13-17(14-8-5-2)16-11-9-15(6-3)10-12-16/h6,9-12H,3-5,7-8,13-14H2,1-2H3

• InChIKey:
• KAVBRFJCUBOPFC-UHFFFAOYSA-N

• N,N-Dibutyl-4-ethenylaniline is a useful research compound. Its molecular formula is C16H25N and its molecular weight is 231.38 g/mol. The purity is usually 95%.

Ethyl 4-(4-tert-butylphenyl)-2-[(chloroacetyl)amino]thiophene-3-carboxylate

Usually In Stock

• CAS RN:
• 356569-44-3

• Formula:
• C19H22ClNO3S

• InChI:
• InChI=1S/C19H22ClNO3S/c1-5-24-18(23)16-14(11-25-17(16)21-15(22)10-20)12-6-8-13(9-7-12)19(2,3)4/h6-9,11H,5,10H2,1-4H3,(H,21,22)

• InChIKey:
• LNSLXBKIPUOSNU-UHFFFAOYSA-N

• Ethyl 4-(4-tert-butylphenyl)-2-[(chloroacetyl)amino]thiophene-3-carboxylate is a useful research compound. Its molecular formula is C19H22ClNO3S and its molecular weight is 379.9. The purity is usually 95%.

5-((4-Benzylpiperazin-1-yl)(3-chlorophenyl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol

In Stock

• CAS RN:
• 851969-44-3

• Formula:
• C23H24ClN5OS

• InChI:
• InChI=1S/C23H24ClN5OS/c1-16-25-23-29(26-16)22(30)21(31-23)20(18-8-5-9-19(24)14-18)28-12-10-27(11-13-28)15-17-6-3-2-4-7-17/h2-9,14,20,30H,10-13,15H2,1H3

• InChIKey:
• BWDGFQLLIPUIMA-UHFFFAOYSA-N

• 5-((4-Benzylpiperazin-1-yl)(3-chlorophenyl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C23H24ClN5OS and its molecular weight is 453.99. The purity is usually 95%.

9-(2-methoxyphenyl)-2-(3-methoxyphenyl)-8-oxo-7H-purine-6-carboxamide

In Stock

• CAS RN:
• 869069-44-3

• Formula:
• C20H17N5O4

• InChI:
• InChI=1S/C20H17N5O4/c1-28-12-7-5-6-11(10-12)18-22-15(17(21)26)16-19(24-18)25(20(27)23-16)13-8-3-4-9-14(13)29-2/h3-10H,1-2H3,(H2,21,26)(H,23,27)

• InChIKey:
• VQBIRNHVWOQYHL-UHFFFAOYSA-N

• 9-(2-methoxyphenyl)-2-(3-methoxyphenyl)-8-oxo-7H-purine-6-carboxamide is a useful research compound. Its molecular formula is C20H17N5O4 and its molecular weight is 391.387. The purity is usually 95%.

4-(((4'-Methoxy-[1,1'-biphenyl])-4-sulfonamido)methyl)benzoic acid

In Stock

• CAS RN:
• 885269-44-3

• Formula:
• C21H19NO5S

• InChI:
• InChI=1S/C21H19NO5S/c1-27-19-10-6-16(7-11-19)17-8-12-20(13-9-17)28(25,26)22-14-15-2-4-18(5-3-15)21(23)24/h2-13,22H,14H2,1H3,(H,23,24)

• InChIKey:
• QVOYNMQWWYYZBY-UHFFFAOYSA-N

• 4-(((4'-Methoxy-[1,1'-biphenyl])-4-sulfonamido)methyl)benzoic acid is a useful research compound. Its molecular formula is C21H19NO5S and its molecular weight is 397.4 g/mol. The purity is usually 95%.

4-Ethylpiperidin-4-ol

In Stock

• CAS RN:
• 550369-44-3

• Formula:
• C7H15NO

• InChI:
• InChI=1S/C7H15NO/c1-2-7(9)3-5-8-6-4-7/h8-9H,2-6H2,1H3

• InChIKey:
• HLKJSNPSNJCJCC-UHFFFAOYSA-N

• 4-Ethylpiperidin-4-ol is a useful research compound. Its molecular formula is C7H15NO and its molecular weight is 129.2 g/mol. The purity is usually 95%.

5-(2-chlorophenoxymethyl)-4-cyclopropyl-4H-1,2,4-triazole-3-thiol

In Stock

• CAS RN:
• 851169-44-3

• Formula:
• C12H12ClN3OS

• InChI:
• InChI=1S/C12H12ClN3OS/c13-9-3-1-2-4-10(9)17-7-11-14-15-12(18)16(11)8-5-6-8/h1-4,8H,5-7H2,(H,15,18)

• InChIKey:
• RDVVYJSLIIWGGM-UHFFFAOYSA-N

• 5-(2-chlorophenoxymethyl)-4-cyclopropyl-4H-1,2,4-triazole-3-thiol is a useful research compound. Its molecular formula is C12H12ClN3OS and its molecular weight is 281.76. The purity is usually 95%.

N-(3-(imidazo[2,1-b]thiazol-6-yl)phenyl)-3,4-dimethylbenzamide

In Stock

• CAS RN:
• 893969-44-3

• Formula:
• C20H17N3OS

• InChI:
• InChI=1S/C20H17N3OS/c1-13-6-7-16(10-14(13)2)19(24)21-17-5-3-4-15(11-17)18-12-23-8-9-25-20(23)22-18/h3-12H,1-2H3,(H,21,24)

• InChIKey:
• ZAPBCLLYBUFSAG-UHFFFAOYSA-N

• N-(3-(imidazo[2,1-b]thiazol-6-yl)phenyl)-3,4-dimethylbenzamide is a useful research compound. Its molecular formula is C20H17N3OS and its molecular weight is 347.44. The purity is usually 95%.

4'-Chloro-3-(2,3-dimethylphenyl)propiophenone

In Stock

• CAS RN:
• 898769-44-3

• Formula:
• C17H17ClO

• InChI:
• InChI=1S/C17H17ClO/c1-12-4-3-5-14(13(12)2)8-11-17(19)15-6-9-16(18)10-7-15/h3-7,9-10H,8,11H2,1-2H3

• InChIKey:
• URDSAXPKIAGMGO-UHFFFAOYSA-N

• 4'-Chloro-3-(2,3-dimethylphenyl)propiophenone is a useful research compound. Its molecular formula is C17H17ClO and its molecular weight is 272.8 g/mol. The purity is usually 95%.

3,4-dichloro-N-(2-(2-phenylmorpholino)ethyl)benzamide

In Stock

• CAS RN:
• 953969-44-3

• Formula:
• C19H20Cl2N2O2

• InChI:
• InChI=1S/C19H20Cl2N2O2/c20-16-7-6-15(12-17(16)21)19(24)22-8-9-23-10-11-25-18(13-23)14-4-2-1-3-5-14/h1-7,12,18H,8-11,13H2,(H,22,24)

• InChIKey:
• JMVQKWHMNGXGEV-UHFFFAOYSA-N

• 3,4-dichloro-N-(2-(2-phenylmorpholino)ethyl)benzamide is a useful research compound. Its molecular formula is C19H20Cl2N2O2 and its molecular weight is 379.28. The purity is usually 95%.

5-Methyl-3-(piperidin-4-yl)-1H-indole hydrochloride

In Stock

• CAS RN:
• 149669-44-3

• Formula:
• C14H19ClN2

• InChI:
• InChI=1S/C14H18N2.ClH/c1-10-2-3-14-12(8-10)13(9-16-14)11-4-6-15-7-5-11;/h2-3,8-9,11,15-16H,4-7H2,1H3;1H

• InChIKey:
• KEUNWPWLUAEIPN-UHFFFAOYSA-N

• 5-Methyl-3-(piperidin-4-yl)-1H-indole hydrochloride is a useful research compound. Its molecular formula is C14H19ClN2 and its molecular weight is 250.77. The purity is usually 95%.

(4-methoxyphenyl)methyl (6S)-7-amino-3-(chloromethyl)-6-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-3-ene-4-carboxylate;hydrochloride

Usually In Stock

• CAS RN:
• 115369-44-3

• Formula:
• C17H20Cl2N2O4S

• InChI:
• InChI=1S/C17H19ClN2O4S.ClH/c1-17-14(19)15(21)20(17)8-11(7-18)13(25-17)16(22)24-9-10-3-5-12(23-2)6-4-10;/h3-6,14H,7-9,19H2,1-2H3;1H/t14?,17-;/m0./s1

• InChIKey:
• JEYPHGZLWLIBCA-UXRSAYELSA-N

• (4-methoxyphenyl)methyl (6S)-7-amino-3-(chloromethyl)-6-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-3-ene-4-carboxylate;hydrochloride is a useful research compound. Its molecular formula is C17H20Cl2N2O4S and its molecular weight is 419.317. The purity is usually 95%.

Ethyl 4-(tert-butoxycarbonylamino)benzoate

In Stock

• CAS RN:
• 110969-44-3

• Formula:
• C14H19NO4

• InChI:
• InChI=1S/C14H19NO4/c1-5-18-12(16)10-6-8-11(9-7-10)15-13(17)19-14(2,3)4/h6-9H,5H2,1-4H3,(H,15,17)

• InChIKey:
• NTEPQGVLMATGGX-UHFFFAOYSA-N

• Ethyl 4-(tert-butoxycarbonylamino)benzoate, also known as Ethyl 4-(tert-butoxycarbonylamino)benzoate, is a useful research compound. Its molecular formula is C14H19NO4 and its molecular weight is 265.3 g/mol. The purity is usually 95%.

5-(3,5-Dichlorobenzoyl)-2-methylpyridine

In Stock

• CAS RN:
• 1187169-44-3

• Formula:
• C13H9Cl2NO

• InChI:
• InChI=1S/C13H9Cl2NO/c1-8-2-3-9(7-16-8)13(17)10-4-11(14)6-12(15)5-10/h2-7H,1H3

• InChIKey:
• DSJLQUZIIZADLH-UHFFFAOYSA-N

• 5-(3,5-Dichlorobenzoyl)-2-methylpyridine is a useful research compound. Its molecular formula is C13H9Cl2NO and its molecular weight is 266.12 g/mol. The purity is usually 95%.

1-(4-fluorobenzyl)-3-((4-fluorobenzyl)oxy)-N-(4-sulfamoylphenyl)-1H-pyrazole-4-carboxamide

In Stock

• CAS RN:
• 1014069-44-3

• Formula:
• C24H20F2N4O4S

• InChI:
• InChI=1S/C24H20F2N4O4S/c25-18-5-1-16(2-6-18)13-30-14-22(24(29-30)34-15-17-3-7-19(26)8-4-17)23(31)28-20-9-11-21(12-10-20)35(27,32)33/h1-12,14H,13,15H2,(H,28,31)(H2,27,32,33)

• InChIKey:
• LYVPPIHSGMEZPW-UHFFFAOYSA-N

• 1-(4-fluorobenzyl)-3-((4-fluorobenzyl)oxy)-N-(4-sulfamoylphenyl)-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C24H20F2N4O4S and its molecular weight is 498.5. The purity is usually 95%.

N-(3-Hydrazinylphenyl)acetamide hydrochloride

In Stock

• CAS RN:
• 1187369-44-3

• Formula:
• C8H12ClN3O

• InChI:
• InChI=1S/C8H11N3O.ClH/c1-6(12)10-7-3-2-4-8(5-7)11-9;/h2-5,11H,9H2,1H3,(H,10,12);1H

• InChIKey:
• HPPKRBHUNRRQLS-UHFFFAOYSA-N

• N-(3-Hydrazinylphenyl)acetamide hydrochloride is a useful research compound. Its molecular formula is C8H12ClN3O and its molecular weight is 201.65. The purity is usually 95%.

N-((5-(furan-2-carbonyl)thiophen-2-yl)methyl)-5-phenylisoxazole-3-carboxamide

In Stock

• CAS RN:
• 1797069-44-3

• Formula:
• C20H14N2O4S

• InChI:
• InChI=1S/C20H14N2O4S/c23-19(16-7-4-10-25-16)18-9-8-14(27-18)12-21-20(24)15-11-17(26-22-15)13-5-2-1-3-6-13/h1-11H,12H2,(H,21,24)

• InChIKey:
• IEDDSWKGBXOPIB-UHFFFAOYSA-N

• N-((5-(furan-2-carbonyl)thiophen-2-yl)methyl)-5-phenylisoxazole-3-carboxamide is a useful research compound. Its molecular formula is C20H14N2O4S and its molecular weight is 378.4. The purity is usually 95%.

(3R,6S)-6-Cyclobutyl-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-3-carboxylic acid

In Stock

• CAS RN:
• 2219369-44-3

• Formula:
• C15H25NO4

• InChI:
• InChI=1S/C15H25NO4/c1-15(2,3)20-14(19)16-9-11(13(17)18)7-8-12(16)10-5-4-6-10/h10-12H,4-9H2,1-3H3,(H,17,18)/t11-,12+/m1/s1

• InChIKey:
• ODAJERWGGIOSPD-NEPJUHHUSA-N

• (3R,6S)-6-Cyclobutyl-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-3-carboxylic acid is a useful research compound. Its molecular formula is C15H25NO4 and its molecular weight is 283.368. The purity is usually 95%.

6-Epi-8-O-acetylharpagide

• CAS RN:
• 6926-14-3; 97169-44-3

• Formula:
• C17H26O11

• InChI:
• InChI=1S/C17H26O11/c1-7(19)28-16(2)5-9(20)17(24)3-4-25-15(13(16)17)27-14-12(23)11(22)10(21)8(6-18)26-14/h3-4,8-15,18,20-24H,5-6H2,1-2H3

• InChIKey:
• CAFTUQNGDROXEZ-UHFFFAOYSA-N

• 6-Epi-8-O-acetylharpagide is a natural product found in Otostegia fruticosa, Scrophularia deserti, and other organisms with data available.

4-Ethylpiperidin-4-OL hydrochloride

• CAS RN:
• 1354949-87-3; 550369-44-3

• Formula:
• C7H16ClNO

• InChI:
• InChI=1S/C7H15NO.ClH/c1-2-7(9)3-5-8-6-4-7;/h8-9H,2-6H2,1H3;1H

• InChIKey:
• RMTPVYXPYUPQDP-UHFFFAOYSA-N

• 4-Ethylpiperidin-4-OL hydrochloride is a useful research compound. Its molecular formula is C7H16ClNO and its molecular weight is 165.66. The purity is usually 95%.